N-(2H-1,3-benzodioxol-5-ylmethyl)-2-chloro-N-ethylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Anticancer Potential
N-(1,3-Benzodioxol-5-ylmethyl)-2-chloroacetamide derivatives have been synthesized and evaluated for their potential as anticancer agents. A specific compound showed notable inhibitory effects on C6 rat glioma cell lines, suggesting its promise as an anticancer agent. These compounds also demonstrated in vitro inhibitory effects on human carbonic anhydrase I and II (hCA-I and hCA-II), enzymes involved in various physiological processes, including tumorigenesis (Altıntop et al., 2017).
Antimicrobial Activity
Some derivatives of N-(2H-1,3-benzodioxol-5-ylmethyl)-2-chloro-N-ethylacetamide have shown antimicrobial activity. For example, a particular compound exhibited activity against Staphylococcus aureus, suggesting its potential use in developing new antimicrobial agents (Attia et al., 2014).
Inhibitory Effects on Enzymes
Derivatives of this chemical have been explored for their inhibitory effects on enzymes like matrix metalloproteinases (MMPs), which are important in cancer progression. Specific compounds revealed promising cytotoxic effects on human lung adenocarcinoma and rat glioma cell lines, along with potent inhibitory effects on MMP-9, suggesting their role in cancer treatment (Özdemir et al., 2017).
Crystal Structure Analysis
The crystal structures of certain isomeric compounds containing the this compound moiety have been studied, providing insights into their intermolecular interactions and potential roles in various biological processes (Facchinetti et al., 2016).
Future Directions
While the future directions for “N-(2H-1,3-benzodioxol-5-ylmethyl)-2-chloro-N-ethylacetamide” are not clear, related compounds have shown promise in anticancer research . Further optimization of these compounds could lead to more active analogs and a better understanding of the structure–activity relationships of these molecules .
Properties
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-2-chloro-N-ethylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14ClNO3/c1-2-14(12(15)6-13)7-9-3-4-10-11(5-9)17-8-16-10/h3-5H,2,6-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJXKYXRXJWSELT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1=CC2=C(C=C1)OCO2)C(=O)CCl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.